Cas no 941961-25-7 (1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one)

1-(4-Ethoxyphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one is a heterocyclic compound featuring a pyrrolidin-2-one core substituted with a 1,2,4-oxadiazole ring linked to a pyridinyl group and an ethoxyphenyl moiety. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for bioactive molecules due to its fused heterocyclic systems, which often exhibit favorable binding properties. The presence of both oxadiazole and pyridine rings may enhance metabolic stability and target selectivity. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in drug discovery for applications such as kinase inhibition or CNS-targeted therapies. The compound's physicochemical properties can be tailored for improved solubility and bioavailability.
1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one structure
941961-25-7 structure
Product Name:1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one
CAS No:941961-25-7
MF:C19H18N4O3
MW:350.371223926544
CID:5458567
Update Time:2025-10-30

1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-ethoxyphenyl)-4-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
    • 1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one
    • Inchi: 1S/C19H18N4O3/c1-2-25-15-8-6-14(7-9-15)23-12-13(11-17(23)24)19-21-18(22-26-19)16-5-3-4-10-20-16/h3-10,13H,2,11-12H2,1H3
    • InChI Key: VCGKJWULSNAMGW-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(OCC)C=C2)CC(C2ON=C(C3=NC=CC=C3)N=2)CC1=O

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F2884-0108-2μmol
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1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one Related Literature

Additional information on 1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

Comprehensive Overview of 1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS No. 941961-25-7)

1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS No. 941961-25-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound combines a pyrrolidin-2-one core with a 1,2,4-oxadiazole ring and a pyridine moiety, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or modulator of enzymatic pathways, which aligns with current trends in targeted therapy development.

In recent years, the demand for novel heterocyclic compounds like 1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one has surged, driven by the need for more efficient and selective bioactive molecules. This compound's CAS No. 941961-25-7 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. Its structural complexity offers opportunities for derivatization, a key focus in modern drug design to enhance pharmacokinetic properties. The 1,2,4-oxadiazole ring, in particular, is known for its metabolic stability and hydrogen-bonding capacity, traits highly valued in lead optimization.

The synthesis of 1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one typically involves multi-step reactions, including cyclization and coupling strategies. Recent publications highlight its potential applications in addressing neurodegenerative disorders and inflammatory conditions, topics dominating academic and industrial research. Its pyridine subunit may contribute to metal chelation, a property explored in the context of enzyme inhibition—a hot topic in the era of precision medicine.

From an SEO perspective, queries such as "oxadiazole derivatives in drug discovery" or "pyrrolidin-2-one bioactive compounds" often lead to discussions about this molecule. Its ethoxyphenyl group further enhances lipophilicity, a critical factor in blood-brain barrier penetration—a recurring theme in CNS drug development forums. Analytical techniques like HPLC and NMR are essential for characterizing CAS No. 941961-25-7, as purity is paramount given its research applications.

Environmental and safety profiles of 1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one are also under scrutiny, aligning with the global push for green chemistry. Researchers are investigating solvent-free synthesis methods to reduce waste, responding to the growing demand for sustainable practices in chemical production. This compound’s stability under physiological conditions makes it a candidate for prodrug development, another trending area in pharmaceutical sciences.

In conclusion, 1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one represents a compelling case study in the intersection of structural ingenuity and therapeutic potential. Its CAS No. 941961-25-7 serves as a gateway to deeper exploration of heterocyclic chemistry’s role in solving contemporary biomedical challenges. As interest grows in small-molecule modulators and fragment-based drug design, this compound will likely remain a focal point in high-impact research publications and patent applications.

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